Cas no 1261571-47-4 (3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261571-47-4
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 4987351
• Update Time: 2025-06-15

3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C14H12F3NO/c1-9-7-8-10(2)18-13(9)11-5-3-4-6-12(11)19-14(15,16)17/h3-8H,1-2H3
• InChI Key： VXXMHRRLCWSLBW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(C)=CC=C(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261571-47-4)

3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261571-47-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, known for its versatile applications in drug discovery and material science. The presence of a trifluoromethoxy group and methyl substituents enhances its electronic properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural uniqueness and compatibility with various reaction conditions.

In recent years, the demand for fluorinated pyridine derivatives like 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine has surged, driven by their role in developing next-generation pharmaceuticals and crop protection agents. The compound's CAS No. 1261571-47-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and agrochemical innovation. Its lipophilicity and metabolic stability, attributed to the trifluoromethoxy moiety, make it a promising candidate for optimizing drug candidates targeting CNS disorders and inflammatory diseases.

The synthesis of 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions, including cross-coupling and cyclization strategies. Advanced techniques like palladium-catalyzed coupling are often employed to achieve high yields and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further applications. The growing interest in sustainable chemistry has also prompted studies on greener synthetic routes for such fluorinated heterocycles.

From a commercial perspective, CAS No. 1261571-47-4 is supplied by leading chemical manufacturers under stringent quality controls. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. The compound's patent landscape reveals its inclusion in several intellectual property filings, particularly in drug formulation and pesticide development. This underscores its industrial significance and potential for market growth in niche segments.

Environmental and safety assessments of 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine highlight its low ecotoxicity, aligning with global trends toward eco-friendly chemicals. Researchers are also exploring its degradation pathways to ensure minimal environmental impact. As the scientific community prioritizes green chemistry principles, this compound's sustainable production methods are likely to evolve further.

In conclusion, 3,6-Dimethyl-2-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261571-47-4) represents a cutting-edge example of fluorinated pyridine chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and functional versatility. With ongoing research and industrial adoption, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture.